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Compound of Interest |

Compound Name: Pentadecan-8-amine
CAS No.: 18618-64-9
Cat. No.: B176425

Long-chain secondary amines, such as 1-heptyl-octylamine (also known as N-heptyloctan-1-
amine), represent a class of compounds with significant utility across various scientific
domains. As dialkylamines, they serve as crucial intermediates in organic synthesis, building
blocks for functional materials, and components in the formulation of agrochemicals and
pharmaceuticals.[1] Their molecular structure, characterized by a polar secondary amine head
and extensive nonpolar alkyl chains, imparts amphiphilic properties that are critical to their
function.

For researchers, scientists, and drug development professionals, a thorough understanding of
the physicochemical properties of 1-heptyl-octylamine is paramount. These properties—
including lipophilicity (logP), ionization constant (pKa), solubility, and thermal characteristics—
govern the compound's behavior in both chemical and biological systems. They directly
influence reaction kinetics, formulation stability, and, in the context of drug discovery, the
absorption, distribution, metabolism, and excretion (ADME) profile of parent molecules.[2][3]

This guide provides a comprehensive overview of the core physicochemical properties of 1-
heptyl-octylamine. Where experimental data is not publicly available, this document presents
authoritative computational data and details robust, field-proven experimental protocols for their
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determination. This approach is designed to empower researchers to generate the precise data
required for their specific applications, ensuring both scientific integrity and project success.

Chemical Identity and Core Molecular Properties

The foundational step in characterizing any chemical entity is to establish its identity and
fundamental molecular properties. 1-Heptyl-octylamine is a secondary amine with a total of 15
carbon atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in

science and industry.
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Contact our Ph.D. Support Team for a compatibility check
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